1-(4-BENZYLPIPERIDINO)-3-ETHOXY-1-PROPANONE

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-3-ethoxypropan-1-one
• InChI: InChI=1S/C17H25NO2/c1-2-20-13-10-17(19)18-11-8-16(9-12-18)14-15-6-4-3-5-7-15/h3-7,16H,2,8-14H2,1H3
• InChI Key: MOVJIOUMGJMZAE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)N1CCC(CC1)CC2=CC=CC=C2
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

1-(4-BENZYLPIPERIDINO)-3-ETHOXY-1-PROPANONE is a compound belonging to the piperidine class of chemicals Piperidine derivatives are known for their wide range of applications in pharmaceuticals, agrochemicals, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-BENZYLPIPERIDINO)-3-ETHOXY-1-PROPANONE typically involves the reaction of piperidine with benzyl chloride and 3-ethoxypropanoic acid under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux, and the product is isolated through distillation or recrystallization.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process. Additionally, purification techniques such as chromatography and crystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-BENZYLPIPERIDINO)-3-ETHOXY-1-PROPANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or ethoxypropanoyl groups, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential use as an analgesic or anti-inflammatory agent.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-BENZYLPIPERIDINO)-3-ETHOXY-1-PROPANONE involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

4-benzylpiperidine: Known for its use as a monoamine releasing agent.

1-benzyl-4-piperidone: Utilized in the synthesis of various pharmaceuticals.

4-benzyl-1-(3-iodobenzylsulfonyl)piperidine: Studied for its potential as a breast tumor imaging tracer.

Uniqueness

1-(4-BENZYLPIPERIDINO)-3-ETHOXY-1-PROPANONE stands out due to its unique structural features, which confer specific chemical reactivity and potential biological activity. Its ethoxypropanoyl group provides additional sites for chemical modification, making it a versatile intermediate for the synthesis of novel compounds.